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Introduction
2-oxo-3H-1,3-benzoxazole-5-sulfonyl chloride is a heterocyclic organic compound featuring a

benzoxazole core functionalized with a sulfonyl chloride group. This combination of a

biologically relevant scaffold, the benzoxazolone ring system, with a highly reactive sulfonyl

chloride moiety suggests its potential as a versatile building block in medicinal chemistry and

materials science. The benzoxazole core is present in numerous compounds with a wide range

of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1]

[2] The sulfonyl chloride group is a common precursor for the synthesis of sulfonamides,

sulfonates, and other sulfur-containing compounds, making it a valuable tool for chemical

probe development and drug discovery.

This technical guide provides a summary of the available physical and chemical properties of 2-

oxo-3H-1,3-benzoxazole-5-sulfonyl chloride, outlines a general synthetic approach, and

discusses its potential applications based on the reactivity of its functional groups.
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While extensive experimental data for 2-oxo-3H-1,3-benzoxazole-5-sulfonyl chloride is not

widely available in the public domain, a combination of catalog data and predicted properties

provides a foundational understanding of the compound.

Property Value Source

Molecular Formula C₇H₄ClNO₄S [3][4]

Molecular Weight 233.63 g/mol [3][4]

Appearance
Off-white to light yellow solid

(Predicted)
[5]

Melting Point 229-230 °C [5]

Boiling Point Not available

Density 1.683±0.06 g/cm³ (Predicted) [5]

pKa 7.85±0.70 (Predicted) [5]

LogP 1.0486 (Predicted) [4]

Topological Polar Surface Area

(TPSA)
80.14 Å² [4]

CAS Number 78633-41-7 [3][4]

Synthesis and Reactivity
A specific, detailed experimental protocol for the synthesis of 2-oxo-3H-1,3-benzoxazole-5-

sulfonyl chloride is not readily found in peer-reviewed literature. However, a general and widely

applicable method for the preparation of aryl sulfonyl chlorides involves the chlorosulfonation of

the corresponding arene.

A plausible synthetic route, adapted from general procedures for the synthesis of sulfonyl

chlorides, is outlined below.[6] This should be considered a theoretical pathway and would

require optimization and experimental validation.
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Step 1: Chlorosulfonation Step 2: Work-up
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Caption: Proposed Synthetic Workflow for 2-oxo-3H-1,3-benzoxazole-5-sulfonyl chloride.

Experimental Protocol (General Adaptation)
Caution: This reaction should be performed by trained chemists in a well-ventilated fume hood

with appropriate personal protective equipment, as chlorosulfonic acid is highly corrosive and

reacts violently with water.
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Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a gas outlet connected to a trap for acidic gases (e.g., HCl), place 2-

oxo-2,3-dihydro-1,3-benzoxazole.

Chlorosulfonation: Cool the flask in an ice bath. Slowly add an excess of chlorosulfonic acid

dropwise via the dropping funnel, ensuring the temperature of the reaction mixture is

maintained below 10 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for several hours. The progress of the reaction should be

monitored by an appropriate technique, such as Thin Layer Chromatography (TLC). Gentle

heating may be required to drive the reaction to completion.[6]

Work-up: Carefully and slowly pour the reaction mixture onto crushed ice with vigorous

stirring. The product will precipitate as a solid.

Purification: Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold

water until the filtrate is neutral. The crude product can be further purified by recrystallization

from a suitable solvent or by column chromatography.[6]

The sulfonyl chloride functional group is highly reactive and serves as an excellent electrophile.

It readily reacts with nucleophiles such as amines, alcohols, and thiols to form the

corresponding sulfonamides, sulfonate esters, and thioesters. This reactivity is central to its

utility as a chemical building block.

Potential Applications in Drug Discovery and
Chemical Biology
While no specific biological activities or signaling pathway modulation have been reported for

2-oxo-3H-1,3-benzoxazole-5-sulfonyl chloride itself, its structural components suggest several

areas of potential application.

The benzoxazole scaffold is a well-established pharmacophore.[1][2] By utilizing the reactivity

of the sulfonyl chloride, a library of novel sulfonamide derivatives can be synthesized. These

derivatives could be screened for a variety of biological targets.
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Caption: Derivatization Pathways for Biological Screening.

This workflow illustrates how 2-oxo-3H-1,3-benzoxazole-5-sulfonyl chloride can be used as a

starting material to generate diverse libraries of compounds for high-throughput screening and

lead optimization in drug discovery programs. The resulting sulfonamides and related

structures could be investigated for activities such as:

Enzyme Inhibition: Many sulfonamides are known enzyme inhibitors.

Receptor Modulation: The benzoxazole core could interact with various biological receptors.

Antimicrobial Activity: Benzoxazole derivatives have shown promise as antimicrobial agents.

[2]

Anticancer Activity: The benzoxazole scaffold is found in several anticancer compounds.[1]

[2]

Spectroscopic Data
Detailed, experimentally verified spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for 2-oxo-3H-1,3-benzoxazole-5-sulfonyl chloride are not currently available in
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the public scientific literature or major chemical databases. Researchers utilizing this

compound would need to perform their own analytical characterization.

Conclusion
2-oxo-3H-1,3-benzoxazole-5-sulfonyl chloride is a chemical entity with significant potential as a

building block in synthetic and medicinal chemistry. While comprehensive experimental data

remains to be published, its known melting point and the established reactivity of its functional

groups provide a solid foundation for its use in the synthesis of novel compounds. Its primary

value lies in its ability to serve as a scaffold for the creation of diverse chemical libraries for

screening against a wide array of biological targets, leveraging the known pharmacological

importance of the benzoxazole core. Further research into the synthesis, characterization, and

biological evaluation of this compound and its derivatives is warranted to fully explore its

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1309868#physical-properties-of-2-oxo-3h-1-3-
benzoxazole-5-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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